2-Hydroxy-5-methyl-N-(2-(methylsulfonamido)ethyl)benzamide

• Molecular Formula: C11H16N2O4S
• Molecular Weight: 272.32 g/mol
• SMILES: CC1=CC(=C(C=C1)O)C(=O)NCCNS(=O)(=O)C
• InChI: InChI=1S/C11H16N2O4S/c1-8-3-4-10(14)9(7-8)11(15)12-5-6-13-18(2,16)17/h3-4,7,13-14H,5-6H2,1-2H3,(H,12,15)
• InChIKey: YBWQFOKYRSEMNA-UHFFFAOYSA-N

Structural Identity and Core Specifications

2-Hydroxy-5-methyl-N-(2-(methylsulfonamido)ethyl)benzamide (CAS: 1157025-63-2) is a synthetic benzamide derivative incorporating a 2-hydroxy-5-methylphenyl core with an N-(2-(methylsulfonamido)ethyl) side chain . With a molecular formula of C11H16N2O4S and a molecular weight of 272.32 g/mol, this compound belongs to the sulfonamidobenzamide class, which includes established antiarrhythmic agents such as sematilide [1]. Vendors report a purity specification of ≥98% . Key computed physicochemical parameters include a topological polar surface area (TPSA) of 95.5 Ų and a consensus LogP of -0.02, indicating a significantly more hydrophilic profile compared to the clinical candidate sematilide (LogP ~2.67) .

•Supplier-reported high purity supports reproducible screening workflows.

•Hydrophilic profile compatible with polar assay buffer conditions.

•Additional hydrogen bond donor expands pharmacophore design options.

•Moderate conformational flexibility suitable for induced-fit target binding.

• [1] Morgan, T. K. et al. (2002) 'Class III antiarrhythmic activity of novel substituted 4-[(methylsulfonyl)amino]benzamides and sulfonamides', Journal of Medicinal Chemistry, 35(4), pp. 705–713. View Source

Why Analogs Are Not Interchangeable

Superficial structural similarity within the sulfonamidobenzamide class masks critical differences in both physicochemical properties and biological target engagement that preclude simple substitution. While 4-Methyl-N-(2-(methylsulfonamido)ethyl)benzamide (CAS 351464-51-2) shares the side chain, it lacks the 2-hydroxy group that defines the target compound's hydrogen bond donor/acceptor profile . Similarly, 2-Hydroxy-5-(methylsulfonamido)benzamide (CAS 1243284-27-6) places the sulfonamido group directly on the aromatic ring rather than on the flexible ethyl linker, resulting in a fundamentally different pharmacophore geometry . The clinical antiarrhythmic sematilide (CAS 101526-83-4), while sharing the methylsulfonamido motif, possesses a diethylaminoethyl side chain that confers a LogP of 2.67—a difference of nearly three log units from the target compound's LogP of -0.02—drastically altering membrane permeability and tissue distribution profiles . These differences render simple analog interchange scientifically unjustified.

4-Methyl analog

Absence of 2-hydroxy group reduces hydrogen bond donor capacity—pharmacophore engagement may not transfer directly.

5-Sulfonamido regioisomer

Sulfonamido group directly on aromatic ring alters pharmacophore geometry—binding mode may differ substantially.

Sematilide

Higher LogP drives membrane partitioning—solubility and distribution profiles may not transfer; direct substitution unsupported.

Quantitative Evidence vs. Analogs

Hydrophilicity Advantage vs. Sematilide

The target compound exhibits a dramatically lower lipophilicity (LogP = -0.02) compared to the class III antiarrhythmic sematilide (LogP = 2.67), representing a difference of approximately 2.69 log units . This translates to an estimated >500-fold difference in octanol-water partition coefficient, indicating substantially higher aqueous solubility and potentially different ADME properties. The lower LogP may be advantageous for achieving higher free fraction in aqueous assay buffers or for target engagement in polar binding pockets.

LogP Difference

Data to verify

Target LogP −0.02 vs. Sematilide 2.67 (Δ −2.69)

Supports dissolution protocol review for polar assay buffers.

Computed consensus LogP; experimental verification recommended.

Evidence Dimension	Consensus LogP (partition coefficient)
Target Compound Data	LogP = -0.02038
Comparator Or Baseline	Sematilide: LogP = 2.67440
Quantified Difference	Δ LogP ≈ -2.69
Conditions	Computed consensus LogP from vendor datasheets (ChemScene for target; Chem960 for sematilide)

Why This Matters

A nearly three-order-of-magnitude difference in LogP directly impacts aqueous solubility and membrane partitioning, meaning dissolution protocols, DMSO stock preparation, and in vitro assay conditions optimized for sematilide cannot be directly applied to this compound.

H-Bond Donor Gain vs. 4-Methyl Analog

The 2-hydroxy group on the target compound confers 3 hydrogen bond donors (HBD), whereas the closest analog 4-Methyl-N-(2-(methylsulfonamido)ethyl)benzamide (CAS 351464-51-2) possesses only 2 HBD due to the absence of the phenolic hydroxyl . This additional HBD capacity enables stronger and more specific interactions with biological targets containing hydrogen bond acceptor residues, potentially increasing binding affinity and selectivity for certain enzyme active sites.

H-Bond Donor Count

Data to verify

Target 3 HBD vs. 4-Methyl analog 2 HBD (+1)

May influence pharmacophore-based screening outcomes.

Vendor-computed properties; assay validation advised.

Evidence Dimension	Hydrogen bond donor count
Target Compound Data	3 HBD
Comparator Or Baseline	4-Methyl-N-(2-(methylsulfonamido)ethyl)benzamide: 2 HBD
Quantified Difference	+1 HBD (50% increase)
Conditions	Vendor-reported computed properties (ChemScene and AKSci datasheets)

Why This Matters

An additional hydrogen bond donor can critically determine whether a compound engages a target at all, making this a gating parameter for hit identification campaigns relying on specific pharmacophore models.

Conformational Flexibility vs. Restriction

The target compound possesses 5 rotatable bonds and a TPSA of 95.5 Ų, compared to sematilide's 86.89 Ų TPSA . The ethyl linker between the benzamide and methylsulfonamido group provides greater conformational sampling than rigid analogs such as 2-Hydroxy-5-(methylsulfonamido)benzamide, where the sulfonamido group is directly attached to the aromatic ring (fewer rotatable bonds) . This flexibility may allow the methylsulfonamido group to adopt multiple binding orientations, potentially enabling interactions with a broader range of target conformations.

Flexibility & TPSA

Data to verify

Target 5 rot. bonds, TPSA 95.5 Ų vs. sematilide 86.89 Ų

Conformational flexibility may support induced-fit engagement.

Computed values; context-dependent binding relevance.

Evidence Dimension	Number of rotatable bonds and TPSA
Target Compound Data	5 rotatable bonds; TPSA = 95.5 Ų
Comparator Or Baseline	Sematilide: ~7 rotatable bonds; TPSA = 86.89 Ų; 2-Hydroxy-5-(methylsulfonamido)benzamide: ~2 rotatable bonds
Quantified Difference	TPSA +8.61 Ų vs. sematilide; approximately 3 more rotatable bonds than the rigid regioisomer
Conditions	Vendor computed property datasheets

Why This Matters

Moderate rotational flexibility combined with higher polar surface area enhances the probability of binding to challenging targets with conformational heterogeneity, while maintaining favorable solubility characteristics compared to highly flexible or highly rigid analogs.

Commercial Purity Advantage

Multiple vendors (ChemScene, Leyan) specify purity of ≥98% for the target compound, exceeding the typical 95% minimum purity reported for closely related analogs such as 4-Methyl-N-(2-(methylsulfonamido)ethyl)benzamide and 3-Amino-N-[2-(2-hydroxyethyl)sulfonyl]ethylbenzamide . This 3-percentage-point difference is significant for reproducible biological assay results, particularly in concentration-response experiments where impurities at the 5% level can confound IC50/EC50 measurements.

Purity Specification

Specification review

Target ≥98% vs. analogs typically 95% (−60% impurity load)

Higher purity supports reproducible concentration–response assays.

Supplier-specified purity; verify lot-specific COA.

Evidence Dimension	Commercial purity specification
Target Compound Data	≥98% (ChemScene, Leyan)
Comparator Or Baseline	4-Methyl-N-(2-(methylsulfonamido)ethyl)benzamide: typically 95%; 3-Amino-N-[2-(2-hydroxyethyl)sulfonyl]ethylbenzamide: ≥95%
Quantified Difference	+3% absolute purity; ~60% reduction in total impurity burden
Conditions	As specified on vendor Certificates of Analysis and product datasheets

Why This Matters

Higher purity reduces the probability of off-target effects attributable to contaminants and reduces the need for costly in-house repurification, directly impacting experimental reproducibility and procurement cost-effectiveness.

Class III Antiarrhythmic Scaffold

The methylsulfonamidobenzamide scaffold is validated in the class III antiarrhythmic literature: 4-[(methylsulfonyl)amino]benzamide derivatives, including sematilide, show potent and selective IKr potassium channel blockade with IC50 values of ~25 μM and demonstrate in vivo antiarrhythmic efficacy in anesthetized dog models without conduction effects [1]. The target compound retains the core benzamide and methylsulfonamido pharmacophoric elements but incorporates a 2-hydroxy-5-methyl substitution pattern not present in sematilide, offering a differentiated starting point for SAR exploration. Note: direct IKr IC50 data for the target compound is not yet available in public literature; this evidence represents Class-level inference.

IKr Class Scaffold

Class-level

No direct IKr data; scaffold linked to sematilide IC50 25 µM

Class-level scaffold evidence; direct measurement essential.

In vitro IKr patch-clamp required before activity-based procurement.

Evidence Dimension	Class III antiarrhythmic activity (IKr blockade)
Target Compound Data	No direct IKr IC50 data available (structurally belongs to sulfonamidobenzamide class)
Comparator Or Baseline	Sematilide: IKr IC50 = 25 μM; other 4-[(methylsulfonyl)amino]benzamides show potent class III activity in dog Purkinje fibers and in vivo
Quantified Difference	Cannot be quantified for target compound; scaffold conservation suggests potential IKr activity pending direct measurement
Conditions	In vitro: dog Purkinje fiber action potential duration; voltage-clamp in isolated myocytes; in vivo: anesthetized dog models (from cited literature)

Why This Matters

The established class III activity of structurally related compounds provides a rational starting hypothesis for screening this compound in cardiac ion channel panels, but direct measurement is essential before any procurement decision based on antiarrhythmic activity.

• [1] Morgan, T. K. et al. (2002) 'Class III antiarrhythmic activity of novel substituted 4-[(methylsulfonyl)amino]benzamides and sulfonamides', Journal of Medicinal Chemistry, 35(4), pp. 705–713. View Source

Key Application Scenarios

Cardiac Ion Channel Hit Screening

Given the established class III antiarrhythmic activity of the methylsulfonamidobenzamide scaffold, this compound is a logical candidate for inclusion in focused cardiac ion channel screening libraries [1]. Its 3-fold lower LogP compared to sematilide may reduce hERG-related phospholipidosis risk, while the additional 2-hydroxy hydrogen bond donor offers a novel interaction vector not present in existing class III agents . Researchers should prioritize IKr patch-clamp electrophysiology assays (e.g., CHO-hERG automated patch clamp) to establish an IC50 for the target compound and benchmark it directly against sematilide (IC50 = 25 μM) under identical conditions.

Glucokinase Activator Lead Optimization

The sulfonamidobenzamide chemotype has been reported in hetero-substituted sulfonamido-benzamide hybrids that activate glucokinase (GK), with lead compounds showing EC50 values in the 495–522 nM range in human GK activation assays [2]. The target compound's 2-hydroxy group provides an additional hydrogen bonding moiety that could engage the GK allosteric site differently than previously reported analogs. Procurement for in vitro GK enzymatic assays with coupled oral glucose tolerance test (OGTT) follow-up in rodent models represents a rational development pathway.

LpxH Inhibitor Medicinal Chemistry

Recent literature identifies ortho-N-methyl-sulfonamidobenzamide derivatives as validated LpxH inhibitors with antibacterial activity, and demonstrates that shifting the sulfonamide from ortho- to meta-position necessitates removal of the N-methyl group to maintain potency [3]. The target compound, with its distinct 2-hydroxy-5-methyl orientation and ethyl-linked sulfonamido group, explores a substitution geometry not covered in published LpxH SAR studies. Procurement for LpxH enzymatic inhibition assays and Gram-negative bacterial minimum inhibitory concentration (MIC) determination is supported by this evidence gap.

Physicochemical Profiling & Model Calibration

With a well-characterized purity (≥98%), computed LogP (-0.02), TPSA (95.5 Ų), and 3 HBD / 4 HBA profile, this compound serves as an excellent calibration standard for in silico ADME prediction models and for experimental solubility/permeability correlation studies . Its position at the hydrophilic extreme of the drug-like chemical space (LogP near zero) makes it a valuable reference compound for testing the predictive accuracy of computational models across the full lipophilicity range, contrasting with the more lipophilic sematilide (LogP 2.67) and procainamide (LogP ~1.3).

Application

Selection Property

Validation Focus

Cardiac ion channel screening

Hydrophilic vs. lipophilic benchmark comparison

hERG patch-clamp IC50 determination

Glucokinase activator screening

Allosteric site hydrogen bonding potential

In vitro GK enzymatic assay validation

Gram-negative antibacterial screening

LpxH inhibition and substitution geometry

MIC determination and SAR exploration

In silico ADME model calibration

Hydrophilic extreme reference compound

Solubility/permeability correlation studies

• [1] Morgan, T. K. et al. (2002) 'Class III antiarrhythmic activity of novel substituted 4-[(methylsulfonyl)amino]benzamides and sulfonamides', Journal of Medicinal Chemistry, 35(4), pp. 705–713. View Source
• [2] Hetero-substituted sulfonamido-benzamide hybrids as glucokinase activators: Design, synthesis, molecular docking and in-silico ADME evaluation. Medicinal Chemistry Research, 2020. EC50 = 495 nM and 522 nM for lead compounds 12 and 15. View Source
• [3] Design, synthesis, and in vitro biological evaluation of meta-sulfonamidobenzamide-based antibacterial LpxH inhibitors. PubMed, 2024. View Source